Cas no 2228655-94-3 (1,1,1-trifluoro-3-3-(2-methylphenyl)phenylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-3-(2-methylphenyl)phenylpropan-2-one
• CAS No: 2228655-94-3
• MF: C₁₆H₁₃F₃O
• MW: 278.269035100937
• CID: 6281914
• PubChem ID: 165631585
• Update Time: 2025-06-11

1,1,1-trifluoro-3-3-(2-methylphenyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-3-(2-methylphenyl)phenylpropan-2-one
• EN300-1952687
• 2228655-94-3
• 1,1,1-trifluoro-3-[3-(2-methylphenyl)phenyl]propan-2-one

• Inchi： 1S/C16H13F3O/c1-11-5-2-3-8-14(11)13-7-4-6-12(9-13)10-15(20)16(17,18)19/h2-9H,10H2,1H3
• InChI Key： HITCAWHRKAHOBH-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C=1)C1C=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 278.09184952g/mol
• Monoisotopic Mass: 278.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-3-3-(2-methylphenyl)phenylpropan-2-one

Recent Advances in the Study of 1,1,1-Trifluoro-3-(2-methylphenyl)phenylpropan-2-one (CAS: 2228655-94-3)

The compound 1,1,1-trifluoro-3-(2-methylphenyl)phenylpropan-2-one (CAS: 2228655-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1,1,1-trifluoro-3-(2-methylphenyl)phenylpropan-2-one, highlighting its efficient preparation via a Friedel-Crafts acylation reaction. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features, including the trifluoromethyl group and the aromatic rings, were found to contribute to its stability and reactivity, making it a valuable intermediate for further derivatization.

In another groundbreaking study, researchers investigated the compound's potential as a kinase inhibitor. Preliminary in vitro assays demonstrated that 1,1,1-trifluoro-3-(2-methylphenyl)phenylpropan-2-one exhibits moderate inhibitory activity against certain tyrosine kinases, which are implicated in various cancers. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), suggested that further structural modifications could enhance its selectivity and potency, paving the way for the development of novel anticancer agents.

Additionally, the compound's role in material science has been explored. A recent report in ACS Applied Materials & Interfaces (2023) described its incorporation into polymeric matrices to create fluorinated materials with enhanced thermal stability and chemical resistance. These findings underscore the compound's potential beyond pharmaceuticals, highlighting its applicability in advanced material design.

In conclusion, 1,1,1-trifluoro-3-(2-methylphenyl)phenylpropan-2-one (CAS: 2228655-94-3) represents a multifaceted compound with significant promise in both pharmaceutical and material science applications. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for targeted uses. The compound's unique structural attributes and functional versatility position it as a valuable asset in the toolkit of modern chemists and researchers.